2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one

• IUPAC Name: 2-[5-(2-methylphenyl)tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one
• InChI: InChI=1S/C14H14N4O3/c1-8-4-2-3-5-9(8)13-15-16-17-18(13)10-6-11(19)14-20-7-12(10)21-14/h2-5,10,12,14H,6-7H2,1H3
• InChI Key: LEMGOYJNKDIXDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=NN2C3CC(=O)C4OCC3O4
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of bicyclic compounds and has a tetrazole ring structure.

Mechanism of Action

The mechanism of action of 2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one is not fully understood. However, it is believed to act on the central nervous system by modulating the release of neurotransmitters such as dopamine and serotonin. It may also have an effect on the immune system by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one has several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one in lab experiments is its relatively simple synthesis method. Additionally, it has shown promise in several areas of research, making it a versatile compound for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one. One area of research is to further investigate its potential as a treatment for neurodegenerative diseases. Additionally, its effects on the immune system warrant further study, as it may have potential applications in the treatment of autoimmune diseases. Finally, its mechanism of action needs to be fully elucidated to better understand its effects and potential therapeutic applications.
In conclusion, 2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one is a promising compound with potential therapeutic applications in several areas of research. Its simple synthesis method and versatile properties make it a valuable tool for studying various biological processes. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

2-[5-(2-methylphenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one has shown potential therapeutic applications in several areas of research. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.